2-(5-Fluoro-2-methylanilino)acetamide

• IUPAC Name: 2-(5-fluoro-2-methylanilino)acetamide
• InChI: InChI=1S/C9H11FN2O/c1-6-2-3-7(10)4-8(6)12-5-9(11)13/h2-4,12H,5H2,1H3,(H2,11,13)
• InChI Key: VNUCTCSSVLBWCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NCC(=O)N
• Molecular Formula: C9H11FN2O
• Molecular Weight: 182.19 g/mol

Description

2-(5-Fluoro-2-methylanilino)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and drug development. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of 2-(5-Fluoro-2-methylanilino)acetamide is not fully understood, but it is believed to work by inhibiting certain enzymes or proteins involved in cancer cell growth or inflammation. Further research is needed to fully elucidate its mechanism of action.
Biochemical and Physiological Effects:
Studies have shown that 2-(5-Fluoro-2-methylanilino)acetamide has various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been shown to inhibit the production of inflammatory cytokines and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(5-Fluoro-2-methylanilino)acetamide in laboratory experiments is its high purity and quality. This ensures that the results obtained from experiments are reliable and reproducible. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to fully elucidate its effects.

Future Directions

There are several potential future directions for research on 2-(5-Fluoro-2-methylanilino)acetamide. One direction is to further investigate its mechanism of action and identify the specific enzymes or proteins it targets. This could lead to the development of more targeted therapies for cancer and inflammation. Another direction is to study its potential use in combination with other drugs to enhance its effects. Additionally, its potential use in other disease areas such as neurodegenerative diseases could be explored. Overall, 2-(5-Fluoro-2-methylanilino)acetamide has shown promising results in scientific research and has the potential to lead to significant advancements in medicine and drug development.

Synthesis Methods

The synthesis of 2-(5-Fluoro-2-methylanilino)acetamide involves the reaction of 5-fluoro-2-methylaniline with acetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as column chromatography or recrystallization. This method has been optimized to yield high purity and high-quality product suitable for scientific research.

Scientific Research Applications

2-(5-Fluoro-2-methylanilino)acetamide has been extensively studied for its potential applications in medicine and drug development. It has been shown to have anticancer properties and has been tested against various cancer cell lines in vitro. Additionally, it has been studied for its potential use as an anti-inflammatory agent and has shown promising results in animal models.